Cas no 2137843-63-9 (Pyridine, 3-chloro-2-(3-chloro-2-methylpropyl)-)

• Product Name: Pyridine, 3-chloro-2-(3-chloro-2-methylpropyl)-
• CAS No: 2137843-63-9
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• CID: 5288079
• Update Time: 2025-06-11

Pyridine, 3-chloro-2-(3-chloro-2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-chloro-2-(3-chloro-2-methylpropyl)-

• Inchi： 1S/C9H11Cl2N/c1-7(6-10)5-9-8(11)3-2-4-12-9/h2-4,7H,5-6H2,1H3
• InChI Key： UNIWHASSIHHVAH-UHFFFAOYSA-N
• SMILES： C1(CC(C)CCl)=NC=CC=C1Cl

Additional information on Pyridine, 3-chloro-2-(3-chloro-2-methylpropyl)-

Introduction to Pyridine, 3-chloro-2-(3-chloro-2-methylpropyl)- (CAS No. 2137843-63-9)

Pyridine, 3-chloro-2-(3-chloro-2-methylpropyl)- (CAS No. 2137843-63-9) is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound, characterized by its unique structural features, offers a range of applications in the development of novel drugs and chemical intermediates.

The molecular structure of Pyridine, 3-chloro-2-(3-chloro-2-methylpropyl)- is particularly noteworthy. It consists of a pyridine ring, a six-membered heterocyclic aromatic ring containing one nitrogen atom, substituted with a 3-chloro-2-methylpropyl group at the 2-position and a chlorine atom at the 3-position. The presence of these functional groups imparts specific chemical properties and reactivity profiles to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of Pyridine, 3-chloro-2-(3-chloro-2-methylpropyl)- in the synthesis of bioactive compounds. For instance, a research group at the University of California, Los Angeles (UCLA) has reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The chlorine atoms and the methyl group provide sites for further functionalization, enabling the creation of diverse derivatives with enhanced biological activity.

In the pharmaceutical industry, Pyridine, 3-chloro-2-(3-chloro-2-methylpropyl)- has shown promise in the development of drugs targeting specific receptors and enzymes. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are implicated in various diseases such as cancer and inflammatory disorders. This finding underscores the potential therapeutic applications of Pyridine, 3-chloro-2-(3-chloro-2-methylpropyl)- and its derivatives.

The synthetic accessibility of Pyridine, 3-chloro-2-(3-chloro-2-methylpropyl)- is another factor contributing to its significance. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 3-chloropyridine with 1-bromo-2-methylpropane in the presence of a suitable catalyst. This approach not only ensures high yields but also minimizes by-products, making it an attractive option for large-scale production.

Beyond its direct applications in drug development, Pyridine, 3-chloro-2-(3-chloro-2-methylpropyl)- has also found use as a ligand in coordination chemistry. Its ability to form stable complexes with various metal ions has led to its application in catalysis and materials science. For example, researchers at the Max Planck Institute have utilized this compound to develop novel catalysts for asymmetric synthesis, which are crucial for producing enantiomerically pure compounds used in pharmaceuticals and fine chemicals.

The environmental impact and safety profile of Pyridine, 3-chloro-2-(3-chloro-2-methylpropyl)- are important considerations for its widespread use. Studies have shown that this compound exhibits low toxicity and environmental persistence when handled properly. However, as with any chemical substance, appropriate safety measures should be followed during handling and disposal to ensure environmental protection.

In conclusion, Pyridine, 3-chloro-2-(3-chloro-2-methylpropyl)- (CAS No. 2137843-63-9) is a versatile organic compound with significant potential in various scientific and industrial applications. Its unique structural features and reactivity make it an invaluable tool for researchers and chemists working in fields such as drug discovery, chemical synthesis, and materials science. As ongoing research continues to uncover new applications and properties of this compound, its importance is likely to grow further in the coming years.